Cas no 358789-73-8 (4-(1-methylpiperidin-2-yl)methoxyaniline)

• Product Name: 4-(1-methylpiperidin-2-yl)methoxyaniline
• CAS No: 358789-73-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD04970977
• CID: 1076149
• PubChem ID: 19616339
• Update Time: 2025-05-20

4-(1-methylpiperidin-2-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-piperidin-2-ylmethoxy)-phenylamine
• 4-(1-methylpiperidin-2-yl)methoxyaniline
• STK346999
• 4-[(1-Methyl-2-piperidinyl)methoxy]benzenamine
• 4-((1-Methylpiperidin-2-yl)methoxy)aniline
• 4-[(1-methyl-2-piperidyl)methoxy]aniline
• 4-[(1-methylpiperidin-2-yl)methoxy]aniline
• DB-411961
• AKOS016345028
• EN300-229869
• AKOS000303469
• BBL038047
• SCHEMBL5090049
• CS-0240744
• 358789-73-8

• MDL： MFCD04970977
• Inchi： 1S/C13H20N2O/c1-15-9-3-2-4-12(15)10-16-13-7-5-11(14)6-8-13/h5-8,12H,2-4,9-10,14H2,1H3
• InChI Key： WCUBDONLPUMSJK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1CCCCN1C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.5Ų

4-(1-methylpiperidin-2-yl)methoxyaniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(1-methylpiperidin-2-yl)methoxyaniline

4-(1-Methylpiperidin-2-yl)methoxyaniline: A Comprehensive Overview

The compound with CAS No. 358789-73-8, commonly referred to as 4-(1-methylpiperidin-2-yl)methoxyaniline, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science.

4-(1-Methylpiperidin-2-yl)methoxyaniline is an aromatic amine derivative with a piperidine ring substituted at the 1-position with a methyl group and at the 2-position with a methoxy group attached to an aniline moiety. The structure of this compound is characterized by its rigid framework, which contributes to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of 4-(1-methylpiperidin-2-yl)methoxyaniline in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of anti-cancer drug discovery. The compound's ability to form stable intermediates during synthesis makes it a valuable building block for constructing complex molecular architectures.

In terms of physical properties, 4-(1-methylpiperidin-2-yl)methoxyaniline exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic synthesis protocols, including Suzuki coupling reactions and nucleophilic substitutions.

The synthesis of 4-(1-methylpiperidin-2-yl)methoxyaniline involves a multi-step process that typically begins with the preparation of the piperidine ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production, reducing the overall cost and improving yield.

One of the most promising applications of 4-(1-methylpiperidin-2-yl)methoxyaniline lies in its potential as a chiral auxiliary in asymmetric synthesis. Its chiral center at the piperidine ring provides an excellent platform for enantioselective reactions, which are critical in the production of optically active pharmaceuticals.

Moreover, researchers have investigated the use of 4-(1-methylpiperidin-2-yl)methoxyaniline as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances the catalytic activity and selectivity of these reactions, making it a valuable tool in modern organometallic chemistry.

In conclusion, 4-(1-methylpiperidin-2-yl)methoxyaniline, with CAS No. 358789-73-8, is a versatile compound with significant potential in various chemical and pharmaceutical applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.